Cas no 62453-01-4 (Benzenemethanamine, 3-methyl-N-(4-nitrophenyl)-)
62453-01-4 structure
Product Name:Benzenemethanamine, 3-methyl-N-(4-nitrophenyl)-
CAS No:62453-01-4
MF:C14H14N2O2
MW:242.273163318634
CID:444393
PubChem ID:12271440
Update Time:2025-04-19
Benzenemethanamine, 3-methyl-N-(4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, 3-methyl-N-(4-nitrophenyl)-
- N-[(3-methylphenyl)methyl]-4-nitroaniline
- 62453-01-4
- AKOS005942187
- DTXSID20483432
-
- Inchi: 1S/C14H14N2O2/c1-11-3-2-4-12(9-11)10-15-13-5-7-14(8-6-13)16(17)18/h2-9,15H,10H2,1H3
- InChI Key: KZZGVVORXNJRIP-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(=CC=1)NCC1C=CC=C(C)C=1)=O
Computed Properties
- Exact Mass: 242.10562
- Monoisotopic Mass: 242.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 57.8Ų
Experimental Properties
- PSA: 55.17
Benzenemethanamine, 3-methyl-N-(4-nitrophenyl)- Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
62453-01-4 (Benzenemethanamine, 3-methyl-N-(4-nitrophenyl)-) Related Products
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